Cas no 126473-99-2 (5H,6H,8H-pyrano3,4-bpyridine)

5H,6H,8H-pyrano[3,4-b]pyridine is a heterocyclic compound featuring a fused pyran and pyridine ring system, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its unique structural framework allows for functionalization at multiple sites, making it valuable for developing biologically active molecules. The compound exhibits stability under standard conditions and is compatible with a range of synthetic transformations, including electrophilic substitution and nucleophilic addition. Its rigid bicyclic structure contributes to potential applications in medicinal chemistry, particularly in the design of ligands for receptor targeting. The product is typically supplied with high purity, ensuring reproducibility in research and industrial applications.

5H,6H,8H-pyrano3,4-bpyridine structure

Product Name:5H,6H,8H-pyrano3,4-bpyridine

CAS No:126473-99-2

MF:C₈H₉NO

MW:135.163161993027

CID:1021872

PubChem ID:15630036

Update Time:2025-05-21

5H,6H,8H-pyrano3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

- 6H-Pyrano[3,4-b]pyridine,5,8-dihydro-(9CI)
- 5H,6H,8H-pyrano3,4-bpyridine
- 5,8-Dihydro-6H-pyrano[3,4-b]pyridine
- EN300-1179633
- 6,8-dihydro-5H-pyrano[3,4-b]pyridine
- AT22005
- 126473-99-2
- DB-427168
- SCHEMBL3933233
- BFA47399
- 5H,6H,8H-PYRANO[3,4-B]PYRIDINE
- Inchi： 1S/C8H9NO/c1-2-7-3-5-10-6-8(7)9-4-1/h1-2,4H,3,5-6H2
- InChI Key： YWIHMXWDEWRBLK-UHFFFAOYSA-N
- SMILES： O1CC2C(=CC=CN=2)CC1

Computed Properties

Exact Mass: 135.06847
Monoisotopic Mass: 135.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 22.1Å²

Experimental Properties

PSA: 22.12

5H,6H,8H-pyrano3,4-bpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1179633-50mg	5H,6H,8H-pyrano[3,4-b]pyridine	126473-99-2	95.0%	50mg	$347.0	2023-10-03
Enamine	EN300-1179633-100mg	5H,6H,8H-pyrano[3,4-b]pyridine	126473-99-2	95.0%	100mg	$518.0	2023-10-03
Enamine	EN300-1179633-250mg	5H,6H,8H-pyrano[3,4-b]pyridine	126473-99-2	95.0%	250mg	$743.0	2023-10-03
Enamine	EN300-1179633-500mg	5H,6H,8H-pyrano[3,4-b]pyridine	126473-99-2	95.0%	500mg	$1170.0	2023-10-03
Enamine	EN300-1179633-1000mg	5H,6H,8H-pyrano[3,4-b]pyridine	126473-99-2	95.0%	1000mg	$1500.0	2023-10-03
Enamine	EN300-1179633-2500mg	5H,6H,8H-pyrano[3,4-b]pyridine	126473-99-2	95.0%	2500mg	$2940.0	2023-10-03
Enamine	EN300-1179633-5000mg	5H,6H,8H-pyrano[3,4-b]pyridine	126473-99-2	95.0%	5000mg	$4349.0	2023-10-03
Enamine	EN300-1179633-10000mg	5H,6H,8H-pyrano[3,4-b]pyridine	126473-99-2	95.0%	10000mg	$6450.0	2023-10-03
Enamine	EN300-1179633-1.0g	5H,6H,8H-pyrano[3,4-b]pyridine	126473-99-2	95%	1g	$0.0	2023-06-08
1PlusChem	1P00AI5W-50mg	6H-Pyrano[3,4-b]pyridine,5,8-dihydro-(9CI)	126473-99-2	95%	50mg	$491.00	2024-07-09

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Additional information on 5H,6H,8H-pyrano3,4-bpyridine

Comprehensive Overview of 5H,6H,8H-pyrano[3,4-b]pyridine (CAS No. 126473-99-2): Properties, Applications, and Research Insights

5H,6H,8H-pyrano[3,4-b]pyridine (CAS No. 126473-99-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework. This bicyclic system combines a pyran ring fused with a pyridine moiety, offering versatile reactivity and potential applications in drug discovery, agrochemicals, and advanced materials. Its molecular formula, C₈H₉NO, and distinct fused-ring architecture make it a valuable scaffold for designing bioactive molecules.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 5H,6H,8H-pyrano[3,4-b]pyridine. Researchers frequently search for "pyrano[3,4-b]pyridine derivatives" or "CAS 126473-99-2 synthesis methods" to explore its role in developing kinase inhibitors or antimicrobial agents. The compound’s hydrogen-bond acceptor/donor sites and planar geometry are particularly relevant for molecular docking studies, a hot topic in computational chemistry.

From a synthetic perspective, 5H,6H,8H-pyrano[3,4-b]pyridine can be prepared via multicomponent reactions or cyclization strategies, often employing catalysts like palladium or organocatalysts under mild conditions. These methods align with the growing demand for sustainable synthesis, a key focus in modern organic chemistry. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing its purity and confirming its regioselective functionalization.

In material science, the compound’s π-conjugated system has potential applications in organic electronics, including OLEDs and photovoltaic devices. Searches for "pyridine-based semiconductors" often intersect with studies on this scaffold, highlighting its relevance in renewable energy technologies. Additionally, its thermal stability and solubility profiles are frequently evaluated for industrial formulations.

Safety and regulatory aspects of CAS 126473-99-2 are also of interest. While not classified as hazardous, proper handling guidelines emphasize glovebox use and ventilation controls during lab-scale synthesis. Environmental persistence data remain limited, prompting calls for more eco-toxicological studies—a gap often noted in recent literature reviews.

Future research directions may explore 5H,6H,8H-pyrano[3,4-b]pyridine as a precursor for biodegradable polymers or metal-organic frameworks (MOFs). Its adaptability to click chemistry modifications further positions it as a candidate for targeted drug delivery systems, a trending topic in nanomedicine. Collaborative efforts between academia and industry continue to uncover novel applications, solidifying its role in next-generation chemical innovation.